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Compound of Interest

Compound Name: G-744

Cat. No.: B607584

Introduction

Carbon dioxide (R-744) is a natural refrigerant that is gaining significant traction in refrigeration
and heat pump applications due to its excellent environmental properties, including a Global
Warming Potential (GWP) of 1 and zero Ozone Depletion Potential (ODP).[1] Its unique
thermodynamic characteristics, such as a low critical temperature of 31.1°C (87.9°F) and a
high critical pressure of 7.38 MPa, necessitate operation in a transcritical cycle when the heat
rejection temperature exceeds this point.[2][3] This document provides detailed application
notes and protocols for researchers and scientists working with R-744 systems.

Thermodynamic Cycles

Unlike conventional refrigerants that operate in a subcritical cycle, R-744 frequently operates in
a transcritical cycle, especially in heat pump applications or warmer climates.

1.1. Basic Transcritical Cycle

In the transcritical cycle, the heat rejection process occurs above the critical point in a gas
cooler, where the CO2 cools as a supercritical fluid without condensing at a constant
temperature.[4][5] The basic cycle consists of four main processes: compression, gas cooling,
expansion, and evaporation.

o Compression: Low-pressure, low-temperature CO2 vapor is compressed to a high-pressure,
high-temperature supercritical state.[6]
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e Gas Cooling: The high-pressure supercritical fluid is cooled in a gas cooler, rejecting heat to
the external medium (e.g., water or air).

» Expansion: The high-pressure fluid expands through a throttling valve, causing a significant
drop in pressure and temperature.[6] This process is a major source of thermodynamic loss
in the basic cycle.[6][7]

o Evaporation: The low-pressure two-phase mixture absorbs heat from the space to be cooled,
causing the liquid CO2 to evaporate.
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Diagram 1: Basic R-744 Transcritical Cycle
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Diagram 1: Basic R-744 Transcritical Cycle

1.2. Enhanced Cycles: Ejector Expansion
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To improve the efficiency (Coefficient of Performance - COP) of the basic transcritical cycle,
various modifications have been developed. A prominent enhancement is the use of an ejector
to replace the conventional expansion valve. The ejector is a work-recovery device that uses
the high pressure of the fluid leaving the gas cooler to entrain vapor from the evaporator outlet,
thereby lifting the compressor's suction pressure.[6][8] This reduces the compression work and
increases the refrigeration effect, leading to a significant COP improvement.[7][9] Studies have
shown that an ejector expansion system can improve the maximum cooling COP by up to 22%
compared to the conventional cycle.[6]
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Diagram 2: R-744 Cycle with Ejector
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Diagram 2: R-744 Cycle with Ejector
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Performance Data

The performance of R-744 systems is highly dependent on operating conditions and cycle
configuration. The tables below summarize typical performance data.

Table 1. Comparison of R-744 Cycle Configurations Conditions: Evaporating Temperature =
2°C, Gas Cooler Outlet Temperature = 35°C

Cycle Optimal Gas Cooler COP Improvement
. . . Reference
Configuration Pressure (MPa) (vs. Basic Cycle)
Basic Transcritical
8.76 - [9]
Cycle
With Internal Heat
~9.0 8-12% [6]
Exchanger (IHX)
With Ejector 8.47 16-22% [6][7]

Table 2: R-744 Heat Pump Performance at Varying Heat Rejection Temperatures Conditions:
Evaporating Temperature = 0°C

Heat Rejection (Water Optimal Discharge .
Heating COP

Outlet) Temp (°C) Pressure (bar)

65 95 3.8

80 110 3.2

90 130 2.7

Note: Data is synthesized from typical performance curves and may vary based on specific
component efficiencies and system design.

Experimental Protocols

This section outlines a general protocol for evaluating the performance of a transcritical R-744
heat pump system.
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Protocol 3.1: Performance Evaluation of a Transcritical R-744 System

Objective: To determine the Coefficient of Performance (COP) and heating/cooling capacity of
an R-744 system under various operating conditions.

Apparatus and Materials:

R-744 Test Rig: Including a CO2-rated compressor, gas cooler, evaporator, expansion device
(electronic valve or ejector), and separator.[8]

o Data Acquisition System (DAQ): To record temperatures, pressures, and flow rates.
e Sensors: T-type thermocouples, high/low-pressure transducers.

o Flow Meters: Coriolis-type mass flow meter for refrigerant, turbine flow meter for secondary
fluids (water/glycol).[8]

o Power Analyzer: To measure the electrical consumption of the compressor.[8]

e Environmental Chamber/Fluid Baths: To control the evaporator (heat source) and gas cooler
(heat sink) conditions.
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Diagram 3: Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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